Cas no 20252-66-8 (Pentasiloxane,1,1,1,3,5,5,7,9,9,9-decamethyl-3,7-diphenyl-)

• Product Name: Pentasiloxane,1,1,1,3,5,5,7,9,9,9-decamethyl-3,7-diphenyl-
• CAS No: 20252-66-8
• MF: C₂₂H₄₀O₄Si₅
• MW: 508.97811126709
• CID: 284372
• PubChem ID: 30080
• Update Time: 2025-04-19

Pentasiloxane,1,1,1,3,5,5,7,9,9,9-decamethyl-3,7-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Pentasiloxane,1,1,1,3,5,5,7,9,9,9-decamethyl-3,7-diphenyl-
• dimethyl-bis[(methyl-phenyl-trimethylsilyloxysilyl)oxy]silane
• 20252-66-8
• Pentasiloxane, 1,1,1,3,5,5,7,9,9,9-decamethyl-3,7-diphenyl-
• 1,1,1,3,5,5,7,9,9,9-Decamethyl-3,7-diphenylpentasiloxane
• DTXSID40942374

• Inchi： 1S/C22H40O4Si5/c1-27(2,3)23-30(9,21-17-13-11-14-18-21)25-29(7,8)26-31(10,24-28(4,5)6)22-19-15-12-16-20-22/h11-20H,1-10H3
• InChI Key： OUHCQGLOESWDSJ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(O[Si](C)(C1C=CC=CC=1)O[Si](C)(C)C)O[Si](C)(C1C=CC=CC=1)O[Si](C)(C)C

Computed Properties

• Exact Mass: 508.1773
• Monoisotopic Mass: 508.17729243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92